Investigation of cobalt(iii)-triazole systems as prototypes for hypoxia-activated drug delivery†
Dalton Transactions Pub Date: 2016-07-29 DOI: 10.1039/C6DT02456D
Abstract
Three novel cobalt(III)-triazole complexes with structural and redox properties suitable for hypoxia-activated drug delivery were obtained. A major influence of the ancillary ligands (TPA, py2en, py2enMe2) on the electronic properties and reactivity of their complexes was observed. An [O2]-dependent reduction to cobalt(II) by ascorbic acid provided evidence of hypoxic selectivity.
Recommended Literature
- [1] Determination of oxonium ion in strongly ionisable inorganic acids and determination of substituted acetic acids using flow injection and chemiluminescence detection
- [2] Anion pore structure through packing of molecular triangles
- [3] Contents list
- [4] Direct solvothermal preparation of nanostructured fluoride aerogels based on AlF3†
- [5] How organic switches grafting on TiO2 modifies the surface potentials: theoretical insights†
- [6] Contents
- [7] Oxyhemoglobin nano-recruiter preparation and its application in biomimetic red blood cells to relieve tumor hypoxia and enhance photodynamic therapy activity†
- [8] Engineering the crystal orientation of Na3V2(PO4)2F3@rGO microcuboids for advanced sodium-ion batteries†
- [9] Possibility of chiral recognition by adsorption on enantiomorphous crystals: the impact of crystal surface polarity†
- [10] Editorial. Congress on Modern Analytical Chemistry in Industry St. Andrews, June 24th to 28th, 1957
Journal Nameļ¼Dalton Transactions
Research Products
-
CAS no.: 14517-44-3
-
CAS no.: 11016-71-0
-
CAS no.: 118290-05-4
-
CAS no.: 13577-19-0
